![molecular formula C11H20ClNO2 B6225890 methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride CAS No. 2770359-28-7](/img/no-structure.png)
methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride
Overview
Description
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride (M2AHA-HCl) is a synthetic organic compound that has recently been gaining attention for its potential applications in scientific research. Its structure consists of a spiro-ring system, which is a type of cyclic compound with a fused ring system, and an ester group, which is a functional group that contains an oxygen atom connected to two alkyl groups. This unique structure makes M2AHA-HCl a versatile compound with a wide range of applications.
Scientific Research Applications
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has been studied for its potential applications in various scientific research fields. For example, it has been investigated for its use as an inhibitor of protein kinases, enzymes that play a role in various cellular processes. It has also been studied for its ability to modulate the activity of certain neurotransmitters, such as glutamate and serotonin, which are important for the regulation of mood and behavior. Additionally, methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cell lines.
Mechanism of Action
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has been shown to interact with various proteins, enzymes, and receptors in the body. For example, it has been shown to bind to and inhibit the activity of certain protein kinases, such as PKA and PKC. It has also been shown to interact with certain neurotransmitter receptors, such as the 5-HT3 receptor, and modulate their activity. Additionally, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the production of prostaglandins.
Biochemical and Physiological Effects
methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has been studied for its potential effects on various biochemical and physiological processes. For example, it has been shown to modulate the activity of certain neurotransmitters, such as glutamate and serotonin, which are important for the regulation of mood and behavior. Additionally, it has been studied for its ability to inhibit the growth of certain cancer cell lines. Furthermore, it has been studied for its potential anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is therefore readily available for use in research. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, one limitation is that it has a relatively short half-life, which means that it may not be suitable for long-term experiments.
Future Directions
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride has potential applications in a variety of scientific research fields. Future research could focus on further investigating its potential as an inhibitor of protein kinases and modulator of neurotransmitter activity. Additionally, research could focus on exploring its potential applications in cancer research, as well as its potential anti-inflammatory and analgesic effects. Furthermore, research could focus on optimizing the synthesis process of methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride to improve its availability and stability. Finally, research could focus on developing new methods to detect and quantify methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride in biological samples.
Synthesis Methods
Methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride is synthesized through a process known as an esterification reaction. This reaction involves the combination of an alcohol and an acid to form an ester, which is the functional group found in methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride. The reaction is performed in the presence of a catalyst, such as sulfuric acid, and a solvent, such as methanol. The reaction is typically carried out at a temperature of around 80°C and a pressure of 1 atm.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride involves the reaction of 7-azabicyclo[2.2.1]hept-5-ene with ethyl chloroacetate followed by hydrolysis and subsequent reaction with methyl iodide to form the final product.", "Starting Materials": [ "7-azabicyclo[2.2.1]hept-5-ene", "Ethyl chloroacetate", "Methyl iodide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 7-azabicyclo[2.2.1]hept-5-ene is reacted with ethyl chloroacetate in the presence of sodium hydroxide and diethyl ether to form ethyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate.", "Step 2: The product from step 1 is hydrolyzed with hydrochloric acid to form 2-{2-azaspiro[4.4]nonan-7-yl}acetic acid.", "Step 3: The product from step 2 is reacted with methyl iodide in the presence of sodium hydroxide and diethyl ether to form methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride." ] } | |
CAS RN |
2770359-28-7 |
Product Name |
methyl 2-{2-azaspiro[4.4]nonan-7-yl}acetate hydrochloride |
Molecular Formula |
C11H20ClNO2 |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
